Cas no 1807181-71-0 (2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid)

• Product Name: 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid
• CAS No: 1807181-71-0
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5011323
• Update Time: 2025-05-25

2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO3/c1-2-6-3-8(17-11(12)13)4-7(5-14)9(6)10(15)16/h3-4,11H,2H2,1H3,(H,15,16)
• InChI Key： NAROPTUQRYFFTH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)O)=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid

Research Briefing on 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid (CAS: 1807181-71-0)

2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid (CAS: 1807181-71-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoic acid derivative structure, has been the subject of recent investigations due to its potential applications in drug development, particularly in the modulation of specific biological pathways. The presence of the difluoromethoxy and cyano groups in its structure suggests possible interactions with enzymatic targets, making it a valuable candidate for further study.

Recent studies have focused on the synthesis and optimization of 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid, aiming to improve its yield and purity for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. These efforts have resulted in a more efficient synthetic route, reducing production costs and enhancing scalability, which is crucial for its potential use in large-scale drug manufacturing.

In terms of biological activity, preliminary research indicates that 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid exhibits promising inhibitory effects on certain enzymes involved in inflammatory and metabolic disorders. For instance, in vitro studies have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding suggests potential therapeutic applications in conditions such as arthritis and other chronic inflammatory diseases. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in animal models.

Another area of interest is the compound's potential role in cancer therapy. Early-stage research has explored its interactions with key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in various cancers. While the results are still preliminary, the compound's ability to modulate these pathways highlights its potential as a novel chemotherapeutic agent. Future studies will need to address its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for clinical development.

Despite these promising findings, challenges remain in the development of 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be thoroughly investigated. Researchers are also exploring structural modifications to enhance its pharmacological profile while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, 2-Cyano-4-difluoromethoxy-6-ethylbenzoic acid represents a promising compound with diverse potential applications in medicine. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. As studies progress, this molecule may pave the way for new treatments for inflammatory diseases and cancer, addressing unmet medical needs. Continued investment in research and development will be essential to unlock its full therapeutic potential.